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Compound of Interest

Compound Name:
Histamine bisphosphate

monohydrate

CAS No.: 23297-93-0; 51-74-1

Cat. No.: B2372502

Get Quote

Content Type: Technical Comparison & Experimental Guide Audience: Pharmaceutical

Scientists, Regulatory Affairs Professionals, and Analytical Chemists.

Executive Summary: The Equivalence Landscape
Histamine Bisphosphate (officially Histamine Phosphate USP) is a critical diagnostic agent

used primarily for bronchial challenge testing (asthma diagnosis) and occasionally for gastric

acid secretion testing. Unlike therapeutic drugs where systemic pharmacokinetic (PK) exposure

is the primary metric, the performance of diagnostic histamine relies on its local

pharmacodynamic (PD) effect on smooth muscle receptors (

).

For generic developers, demonstrating bioequivalence (BE) for this parenteral/inhalation

solution typically does not require in-vivo clinical trials, provided strict Q1/Q2 sameness is

achieved. This guide outlines the scientific framework to demonstrate equivalence through

rigorous physicochemical characterization rather than clinical endpoints.
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The Core Directive: Q1/Q2 Sameness
Q1 (Qualitative): Must contain the exact same excipients (e.g., Sodium Chloride, Sodium

Phosphate) as the Reference Listed Drug (RLD).

Q2 (Quantitative): Excipient concentrations must be within

of the RLD.

Expert Insight: For bronchial challenge solutions, osmolality and pH are not just quality control

parameters; they are mechanistic determinants of safety. A hyper- or hypotonic solution can

induce bronchoconstriction independently of histamine, causing false-positive diagnostic results.

Comparative Performance Metrics: Generic vs. RLD
The following table summarizes the critical quality attributes (CQAs) that define "performance"

for a generic histamine phosphate formulation compared to the RLD (e.g., Histrol® or generic

equivalents).

Table 1: Physicochemical Equivalence Standards
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Parameter
Reference
Standard (RLD)
Specification

Generic
Acceptance
Criteria

Criticality for
Bioequivalence

Active Moiety

Histamine Phosphate

(

)

98.0% – 102.0% of

Label Claim

High: Direct

correlation to PD

response (

).

pH Value 3.0 – 6.0
Match RLD

pH units

High: Affects stability

and local irritation

(bronchospasm

trigger).

Osmolality
~290 mOsm/kg

(Isotonic) of RLD value

Critical: Non-isotonic

aerosols cause non-

specific airway

narrowing.

Impurity: Histidine NMT 0.5% NMT 0.5%
Medium: Precursor

carryover.

Total Impurities NMT 1.0% NMT 1.0%
High: Safety

threshold.

Particulate Matter USP <788> Compliant USP <788> Compliant
Critical: Pulmonary

safety for inhalation.

Decision Logic for Bioequivalence
The regulatory pathway for Histamine Phosphate is distinct because it is a solution.[1] The

following decision tree illustrates the logic flow for determining whether an in-vivo study is

required.
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Start: Generic Histamine
Phosphate Formulation

Q1 Assessment:
Same Active & Inactive Ingredients?

Q2 Assessment:
Same Concentrations (+/- 5%)?

Yes

In-Vivo PD Study Required
(Bronchial Challenge PC20)

No (Different Excipients)

Comparative Physicochemical
Testing (pH, Osmolality, Impurities)

Yes

Reformulate to Match RLD

No

BE Waiver Granted
(21 CFR 320.22(b))

Equivalent ProfileSignificant Differences
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Figure 1: Regulatory decision pathway for Histamine Phosphate solutions. A "Waiver" approach

is the standard target for this molecule.

Experimental Protocols
To secure a waiver, you must generate data proving your formulation is indistinguishable from

the RLD.

Protocol A: High-Fidelity HPLC Assay & Impurity
Profiling
This protocol uses ion-pair chromatography to separate the polar histamine molecule from

potential degradation products.
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Objective: Quantify Histamine content and detect degradation products (e.g., oxidative

species).

Reagents:

Mobile Phase A: 10 mM Sodium Phosphate Buffer (pH 3.0) + 5 mM Sodium 1-

Octanesulfonate (Ion-Pairing Agent).

Mobile Phase B: Acetonitrile (HPLC Grade).

Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm), end-capped.

Workflow:

Preparation:

Dissolve Histamine Phosphate standard to 0.2 mg/mL in Mobile Phase A.

Filter samples through 0.22 µm PVDF filters (Nylon may adsorb histamine).

Chromatographic Conditions:

Flow Rate: 1.0 mL/min.[2]

Injection Volume: 20 µL.

Detection: UV at 210 nm (Histamine has low UV absorbance; purity of mobile phase is

critical to reduce noise).

Gradient: Isocratic 80:20 (Buffer:ACN) or gradient if resolving complex impurities.

System Suitability:

Tailing Factor: < 2.0.

RSD of Area (n=6): < 1.0%.

Theoretical Plates: > 2000.
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Figure 2: Analytical workflow for Histamine Phosphate characterization.

Protocol B: Comparative Osmolality & pH
Causality: In bronchial challenge testing, the airway response must be specific to the histamine

receptor. Hypo- or hyperosmolar solutions cause mast cell degranulation via osmotic shock,

confounding the diagnosis.

Methodology:

Instrument: Vapor Pressure Osmometer (preferred over freezing point for viscous solutions

containing glycerin, though histamine solutions are usually aqueous).

Calibration: 290 mOsm/kg and 1000 mOsm/kg standards.

Procedure:

Test 3 lots of RLD and 3 lots of Generic.

Measure in triplicate.

Acceptance: Generic mean must be within 90-110% of RLD mean.

Scientific Validation & Trustworthiness
Why "Self-Evident" Bioequivalence Applies
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Under 21 CFR 320.22(b)(1) and (b)(3), the FDA recognizes that for true solutions (where the

drug is molecularly dissolved), availability at the site of action is determined solely by the

formulation's physicochemical properties.

Release Mechanism: There is no dissolution step.

Absorption: For bronchial challenge, the drug acts locally on airway smooth muscle.

Validation: If the concentration of Histamine (the agonist) and the solvent properties

(pH/Osmolality) are identical, the receptor occupancy must be identical.

Common Pitfalls
Oxidation: Histamine is susceptible to oxidation. Nitrogen purging during manufacturing is a

critical process parameter (CPP) that must be verified via the impurity profile.

Container Closure System: Leachable compounds from rubber stoppers can mimic

impurities or sensitize airways. Extractables/Leachables (E&L) studies are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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